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Compound of Interest

Compound Name: Famitinib malate

Cat. No.: B12681737 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Famitinib malate. The following procedures and

recommendations are designed to ensure the safe handling, use, and disposal of this

compound in a laboratory setting.

Hazard Identification and Safety Summary
Famitinib malate is a potent multi-targeted tyrosine kinase inhibitor. While specific quantitative

toxicity data such as LD50 are not readily available, the compound is classified as harmful if

swallowed and very toxic to aquatic life with long-lasting effects[1]. Standard laboratory safety

precautions should be strictly followed to minimize exposure and prevent environmental

contamination.
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Hazard

Classification &

Precautionary

Statements

Personal

Protective

Equipment

(PPE)

Requirements

Storage and

Handling

Conditions

First Aid

Measures

Spill and

Disposal

Procedures

GHS

Classification: -

Acute toxicity,

Oral (Category

4), H302 - Acute

aquatic toxicity

(Category 1),

H400 - Chronic

aquatic toxicity

(Category 1),

H410[1]

Eye/Face

Protection: ANSI-

approved safety

goggles with

side-shields[1].

Storage

Temperature: -

Powder: -20°C

for up to 24

months - In

DMSO: -80°C for

up to 6 months[2]

[3]

Eye Contact:

Immediately

flush eyes with

large amounts of

water for at least

15 minutes,

holding eyelids

open. Seek

immediate

medical

attention.

Spill

Containment:

Evacuate the

area. Wear full

PPE. For

solutions, absorb

with an inert

material (e.g.,

diatomite). For

powder, carefully

sweep up to

avoid dust

generation.

Precautionary

Statements: -

P264: Wash skin

thoroughly after

handling. - P270:

Do not eat, drink

or smoke when

using this

product. - P273:

Avoid release to

the environment.

- P301 + P312:

IF

SWALLOWED:

Call a POISON

CENTER or

doctor/physician

if you feel unwell.

Hand Protection:

Chemical-

resistant

protective gloves

(e.g., nitrile).

Glove

breakthrough

time should be

considered for

prolonged

handling.

Handling: - Use

in a well-

ventilated area,

preferably in a

chemical fume

hood. - Avoid

inhalation of dust

or aerosols. -

Avoid contact

with skin and

eyes[1].

Skin Contact:

Remove

contaminated

clothing. Rinse

skin thoroughly

with plenty of

soap and water.

Seek medical

attention.

Decontamination

: Decontaminate

surfaces and

equipment by

scrubbing with

alcohol.
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- P330: Rinse

mouth. - P501:

Dispose of

contents/contain

er to an

approved waste

disposal plant[1].

Body Protection:

Impervious

laboratory coat

or gown[1].

Incompatibilities:

Strong

acids/alkalis,

strong

oxidizing/reducin

g agents[1].

Inhalation: Move

to fresh air. If

breathing is

difficult, provide

artificial

respiration. Seek

medical

attention.

Disposal:

Dispose of waste

in a designated,

sealed container.

Follow all

federal, state,

and local

regulations for

hazardous waste

disposal[1].

Respiratory

Protection: A

suitable

respirator should

be used if dust or

aerosols are

generated and

engineering

controls are not

sufficient[1].

Ingestion: Do

NOT induce

vomiting. Wash

out mouth with

water and seek

immediate

medical

attention[1].

Experimental Protocol: Preparation of a Famitinib
Malate Stock Solution
This protocol outlines a standard procedure for preparing a stock solution of Famitinib malate
for use in in-vitro experiments. All procedures should be performed in a chemical fume hood

while wearing the appropriate personal protective equipment.
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Materials:

Famitinib malate powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile, filtered pipette tips

Procedure:

Pre-Weighing Preparation:

Before opening, allow the vial of Famitinib malate powder to equilibrate to room

temperature for at least one hour to prevent condensation[2].

Ensure the analytical balance is calibrated and located inside the chemical fume hood or

in a designated weighing enclosure.

Weighing the Compound:

Carefully weigh the desired amount of Famitinib malate powder onto weighing paper.

Transfer the powder to a sterile microcentrifuge tube or vial.

Solubilization:

Add the calculated volume of DMSO to the tube containing the Famitinib malate powder

to achieve the desired stock concentration. For example, to prepare a 10 mM stock

solution from 5.45 mg of Famitinib malate (MW: 544.57 g/mol ), you would add 1 mL of

DMSO.

Cap the tube tightly.
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Dissolution:

Vortex the solution until the Famitinib malate is completely dissolved. Gentle warming in

a water bath may be used if necessary, but avoid excessive heat.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -80°C for long-term storage (up to 6 months)[2][3]. For short-term

storage, solutions in DMSO can be kept at 4°C for up to 2 weeks[3].

Operational and Disposal Plans
A clear workflow is critical for the safe handling of Famitinib malate. The following diagram

illustrates the key stages from receiving the compound to its final disposal.
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Preparation Phase

Handling Phase (in Fume Hood)

Post-Handling & Disposal Phase

1. Receive Compound
- Verify integrity of packaging.

- Log into inventory.

2. Pre-Use Equilibration
- Allow vial to reach room temperature

  before opening.

Storage at -20°C

3. Don Personal Protective Equipment (PPE)
- Lab coat, gloves, safety goggles.

4. Weighing
- Use calibrated analytical balance.

- Handle powder carefully to avoid dust.

5. Solution Preparation
- Add solvent (e.g., DMSO).

- Vortex to dissolve.

6. Experimental Use
- Perform experiment following protocol.

7. Decontamination
- Clean work surfaces and equipment

  with appropriate solvent (e.g., alcohol).

8. Waste Segregation
- Separate solid and liquid waste.

- Collect all contaminated materials.

9. Waste Disposal
- Place in labeled, sealed hazardous waste containers.

- Dispose of according to institutional and
  regulatory guidelines.

10. Doff PPE
- Remove PPE in the correct order to

  avoid contamination.

11. Personal Hygiene
- Wash hands thoroughly with soap and water.

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12681737?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12681737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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